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Compound of Interest

Compound Name: 2-Chloro-6-methylbenzaldehyde

Cat. No.: B074664

For researchers and professionals in drug development, the meticulous management of
chemical reagents is fundamental to laboratory safety and environmental stewardship. This
guide provides a comprehensive, step-by-step framework for the proper disposal of 2-Chloro-
6-methylbenzaldehyde, ensuring adherence to safety protocols and regulatory compliance.

Immediate Safety and Hazard Information

2-Chloro-6-methylbenzaldehyde is classified as a hazardous substance, and proper handling
is crucial to mitigate risks. It is known to cause skin and serious eye irritation, and may lead to
respiratory irritation.[1] Always consult the Safety Data Sheet (SDS) for detailed hazard
information and handling instructions.

Personal Protective Equipment (PPE) is mandatory when handling 2-Chloro-6-
methylbenzaldehyde:

o Eye Protection: Chemical safety goggles or a face shield are essential.
o Hand Protection: Use chemically resistant gloves.

o Respiratory Protection: In case of insufficient ventilation, a NIOSH/MSHA or European
Standard EN 149 approved respirator is necessary.[2]

» Body Protection: A lab coat or other protective clothing must be worn.[2]
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Quantitative Data Summary

The following table summarizes key physical and chemical properties of 2-Chloro-6-
methylbenzaldehyde for quick reference.

Property Value
Molecular Formula CsH7CIO
Molecular Weight 154.59 g/mol [1]
White or Colorless to Light yellow powder to
Appearance _
lump to clear liquid
Flash Point 110 °C (230 °F)

Step-by-Step Disposal Procedures

The disposal of 2-Chloro-6-methylbenzaldehyde must be conducted in strict accordance with
all applicable local, regional, and national regulations. Chemical waste generators are
responsible for the correct classification and disposal of hazardous waste.

1. Waste Ildentification and Segregation:

» Designate a specific, clearly labeled, and sealed container for 2-Chloro-6-
methylbenzaldehyde waste.

» Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

2. Container Management:

e Ensure the waste container is chemically compatible with 2-Chloro-6-methylbenzaldehyde.
» Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[3]

3. Spill Management:

 In the event of a spill, evacuate non-essential personnel from the area.
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o Wear appropriate PPE.
» Absorb the spill with an inert material such as sand, silica gel, or a universal binder.

o Collect the absorbed material into a suitable, closed container for disposal using spark-proof
tools.[4]

e Avoid creating dust.
4. Final Disposal:

e The primary and recommended method of disposal is through a licensed and approved
hazardous waste disposal facility, typically via incineration.[4][5]

» Never dispose of 2-Chloro-6-methylbenzaldehyde down the drain or into the sanitary
sewer system.[3][4] This can lead to environmental contamination and may violate
regulations.

While specific in-lab neutralization protocols for 2-Chloro-6-methylbenzaldehyde are not
readily available in standard literature, the emphasis is on professional disposal to ensure
complete and safe destruction of the chemical.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-6-
methylbenzaldehyde.
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Caption: Disposal workflow for 2-Chloro-6-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-6-methylbenzaldehyde | CBH7CIO | CID 12467050 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 3. chemicalbook.com [chemicalbook.com]

e 4. benchchem.com [benchchem.com]

o 5. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of 2-Chloro-6-
methylbenzaldehyde: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074664#2-chloro-6-methylbenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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